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Compound of Interest

Compound Name: 1-Boc-4-piperidone

Cat. No.: B014923

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-Butoxycarbonyl-4-piperidone, commonly referred to as N-Boc-4-piperidone, is a synthetic
organic compound and a key intermediate in the synthesis of a wide range of pharmaceutical
compounds and biologically active molecules.[1][2] Its piperidone core, protected by a tert-
butoxycarbonyl (Boc) group, makes it a versatile building block in medicinal chemistry and drug
development.[3] A thorough understanding of its physical properties is essential for its effective
handling, characterization, and application in synthetic protocols. This guide provides a
comprehensive overview of the core physical and chemical properties of N-Boc-4-piperidone,
detailed experimental protocols for their determination, and logical workflows relevant to its
use.

Core Physical and Chemical Properties

The physical and chemical data for N-Boc-4-piperidone are summarized below. These
properties are critical for designing reaction conditions, purification procedures, and for storage.

General and Physical Properties
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Property Value Reference(s)
White to light yellow crystalline

Appearance [1][2]
powder

Melting Point 73-77 °C [11[415]

N ) 289.8 °C at 760 mmHg

Boiling Point . [2]

(estimated)
_ 1.099 - 1.125 g/cm?
Density [1][2]

(estimated)

Refractive Index

1.4610 - 1.481 (estimated)

[1](2]

Flash Point

129.1 °C

[2]

pKa

-1.58 + 0.20 (Predicted)

[1](2]

Water Solubility

Slightly soluble

[1](2](6]

lecular and Identificati .

Property Value Reference(s)
Molecular Formula C10H17NO3 [4107118]
Molecular Weight 199.25 g/mol [11[4109]

CAS Number 79099-07-3 [11[4117]
PubChem CID 735900 [9][10]

InChi Key ROUYFJUVMYHXFJ- (AT

UHFFFAOYSA-N

Canonical SMILES

CC(C)
(C)OC(=0)N1CCC(=0)CC1

(410711

Solubility Data

The solubility of N-Boc-4-piperidone in various solvents is a critical parameter for its use in

reactions and purification processes like crystallization and chromatography.
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Solvent Solubility Reference(s)
DMSO Soluble (=10 mg/mL) [7]

Ethanol Soluble (=10 mg/mL) [7]

Methanol Soluble [11[2]

PBS (pH 7.2) ir;jrr::jly soluble (1-10 7]

Water Slightly soluble [1][2]

Spectral Data

Spectroscopic data is fundamental for the structural confirmation and purity assessment of N-
Boc-4-piperidone.

'H NMR (Proton Nuclear Magnetic Resonance)

The H NMR spectrum provides information about the hydrogen atoms in the molecule. For N-
Boc-4-piperidone, the expected signals are:

¢ Asinglet corresponding to the nine protons of the tert-butyl (Boc) group.
o Two triplets corresponding to the eight protons on the piperidine ring.

Areported *H NMR spectrum in CDCIs shows the following peaks: 6 3.71 (t, J=6.2Hz, 4H), 2.44
(t, J=6.2Hz, 4H), 1.49 (s, 9H).[11]

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

The 13C NMR spectrum provides information about the carbon skeleton of the molecule.

IR (Infrared) Spectroscopy

The IR spectrum is used to identify the functional groups present in the molecule. Key
expected peaks for N-Boc-4-piperidone include:

o A strong absorption band for the ketone carbonyl (C=0) group.
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» Absorption bands for the urethane carbonyl (N-C=0) of the Boc group.

e C-H stretching and bending vibrations.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight. The exact mass is 199.120843 g/mol .[2][9]

Experimental Protocols

Detailed experimental procedures for determining the key physical properties of a solid organic
compound like N-Boc-4-piperidone are provided below. These are generalized protocols
standard in organic chemistry laboratories.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature range over which the solid melts.[12] A
sharp melting point range is indicative of high purity.[13]

o Sample Preparation: A small amount of dry, finely powdered N-Boc-4-piperidone is packed
into a capillary tube to a height of 1-2 mm.[13]

o Apparatus Setup: The capillary tube is attached to a thermometer or placed in an automated
melting point apparatus.[14] The heating block or oil bath is prepared.

e Measurement: The sample is heated slowly (e.g., a ramp rate of 2 °C/min).[15] The
temperature at which the first drop of liquid appears (onset) and the temperature at which the
entire sample becomes liquid (clear point) are recorded as the melting point range.[13]

Solubility Determination

This protocol determines the solubility of the compound in various solvents.
e Procedure: Approximately 25-50 mg of N-Boc-4-piperidone is placed in a small test tube.[16]

e Solvent Addition: 0.75-1 mL of the chosen solvent (e.g., water, ethanol, DMSO) is added in
portions while shaking or stirring vigorously.[16][17]
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» Observation: The compound is classified as soluble if it dissolves completely, sparingly
soluble if a small portion dissolves, and insoluble if it does not dissolve.[17] For quantitative
data, the amount of solute required to saturate a specific volume of solvent is measured.

FTIR Spectroscopy (Thin Solid Film or ATR)

This protocol is used to obtain an infrared spectrum of the compound.

o Attenuated Total Reflectance (ATR) Method: This is a common and simple method requiring
no sample preparation.[18]

o A small amount of the solid N-Boc-4-piperidone is placed directly onto the ATR crystal.[19]
o Pressure is applied to ensure good contact between the sample and the crystal.[19]
o The IR spectrum is then recorded.[18]

e Thin Solid Film Method:

[¢]

A small amount of the solid is dissolved in a few drops of a volatile solvent like
dichloromethane.[10]

[¢]

A drop of this solution is placed on an IR-transparent salt plate (e.g., KBr).[10]

[e]

The solvent is allowed to evaporate, leaving a thin film of the compound on the plate.

o

The plate is placed in the sample holder of the FTIR spectrometer to obtain the spectrum.
[10]

NMR Spectroscopy

This protocol outlines the general procedure for obtaining *H and 3C NMR spectra.

o Sample Preparation: 5-10 mg of N-Boc-4-piperidone is dissolved in approximately 0.5-0.7
mL of a deuterated solvent (e.g., Chloroform-d, CDCIs) in a clean NMR tube.[20]
Tetramethylsilane (TMS) is often used as an internal standard.[8]

o Data Acquisition: The NMR tube is placed in the spectrometer.
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» Experiment Execution: Standard 1D proton and carbon experiments are run. Instrument-
specific parameters are optimized for resolution and signal-to-noise ratio.[20]

Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol is used for purity assessment and structural confirmation.
o Sample Preparation: A dilute solution of N-Boc-4-piperidone is prepared in a volatile organic

solvent (e.g., dichloromethane, ethyl acetate) at a concentration of approximately 10 pg/mL.
[21]

« Injection: A small volume (typically 1 uL) of the solution is injected into the GC.[22]

e Separation: The compound travels through a capillary column, separating it from any
impurities. The oven temperature is programmed to increase gradually to ensure good
separation.[22]

« lonization and Detection: As the compound elutes from the column, it enters the mass
spectrometer, where it is ionized (typically by electron ionization, El). The resulting ions are
separated by their mass-to-charge ratio and detected, generating a mass spectrum.[9]

Mandatory Visualizations
Logical Workflow: Characterization of a Solid Organic
Compound

The following diagram illustrates a typical workflow for the physical and structural
characterization of a solid organic compound like N-Boc-4-piperidone.
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Caption: Logical workflow for the characterization of a solid organic compound.

Experimental Workflow: Reductive Amination

N-Boc-4-piperidone is a common precursor for synthesizing 4-amino-piperidine derivatives via
reductive amination. This is a key step in the synthesis of various active pharmaceutical
ingredients, including precursors to fentanyl.[1][23]
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Caption: Experimental workflow for the reductive amination of N-Boc-4-piperidone.

Safety and Handling

N-Boc-4-piperidone is classified as an irritant.[16] It may cause skin, eye, and respiratory tract
irritation.[16][20] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical.[24] It should be used in a
well-ventilated area or a fume hood.[20] For storage, it should be kept in a tightly closed
container in a dry, cool, and dark place.[1] Incompatible materials include strong acids and
oxidizing agents.[20][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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